Benzoic acid, 3-cyano-5-(2-methoxyethoxy)-, methyl ester

• CAS No.: 453565-77-0
• Molecular Formula: C12H13NO4
• Molecular Weight: 235.24 g/mol
• IUPAC Name: methyl 3-cyano-5-(2-methoxyethoxy)benzoate
• InChI: InChI=1S/C12H13NO4/c1-15-3-4-17-11-6-9(8-13)5-10(7-11)12(14)16-2/h5-7H,3-4H2,1-2H3
• InChI Key: MPNUATLSGYZGIE-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1=CC(=CC(=C1)C(=O)OC)C#N

Description

Benzoic acid, 3-cyano-5-(2-methoxyethoxy)-, methyl ester is a useful research compound. Its molecular formula is C12H13NO4 and its molecular weight is 235.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

POCl3 (20 mmol) was added to the solution of methyl 3-carbamoyl-5-(2-methoxyethoxy)benzoate (15 mmol) in 35 ml 1,2-dichloroethane and stirred for 5 h at reflux. Then the solution was cooled to room temperature, poured to the ice-water and extracted with EtOAc. The combined organic phases were dried (MgSO4), filtered, and concentrated to yield methyl 3-cyano-5-(2-methoxyethoxy)benzoate (90.5%).

Synthesis routes and methods II

Procedure details

A mixture of methyl 3-cyano-5-hydroxybenzoate (302 mg, 1.7 mmol), potassium carbonate (471 mg, 3.4 mmol) and 2-chloroethyl methyl ether (309 μL mg, 3.4 mmol) in N,N-dimethylformamide (4 mL) was heated in a sealed vial at 140° C. for 15 minutes. The reaction was cooled, diluted with ethyl acetate, washed with water and saturated brine, filtered and concentrated. Filtration through silica gel using dichloromethane afforded 375 mg (93%) of methyl 3-cyano-5-(2-methoxyethoxy)benzoate.